Ethyl 4-((3,4-dichlorophenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(3,4-dichlorophenyl)-(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C20H23Cl2N5O3S/c1-3-15-23-19-27(24-15)18(28)17(31-19)16(12-5-6-13(21)14(22)11-12)25-7-9-26(10-8-25)20(29)30-4-2/h5-6,11,16,28H,3-4,7-10H2,1-2H3
• InChI Key: LHDQIZAZPHHSCA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)Cl)Cl)N4CCN(CC4)C(=O)OCC)O
• Molecular Formula: C20H23Cl2N5O3S
• Molecular Weight: 484.4 g/mol
• CAS No.: 886913-57-1

Description

This compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a thiazole ring and a triazole ring. It also contains a piperazine ring and an ester group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Scientific Research Applications

Antimicrobial Activities

The compound's derivatives have been investigated for their antimicrobial activities. For example, certain 1,2,4-triazole derivatives have shown good or moderate activity against various microorganisms. This indicates the potential use of these compounds in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Molecular Docking Studies

Molecular docking studies of piperazine and triazolo-pyrazine derivatives, including similar compounds, have provided insights into developing potent antimicrobials. These studies are crucial for understanding how these compounds interact at the molecular level and can be used to design more effective drugs (Patil, Noonikara-Poyil, Joshi, Patil, Patil, Lewis, & Bugarin, 2021).

Synthesis Approaches

Research has also focused on the synthesis of triazolo[4,3-α]piperazines, highlighting novel approaches and mechanisms for creating these compounds. These synthesis methods are vital for pharmaceutical development, providing pathways to create various derivatives for testing and use (Balsells, Dimichele, Liu, Kubryk, Hansen, & Armstrong, 2005).

Neuroleptic Activity

Some derivatives of this compound have been tested for neuroleptic activity, indicating potential uses in treating psychiatric disorders. These studies contribute to understanding how these compounds can affect the central nervous system (Cascio, Manghisi, & Fregnan, 1989).